1-(piperidin-4-yl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: 1-piperidin-4-yl-N-[(4-prop-2-enoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C16H24N2O/c1-2-11-19-16-5-3-14(4-6-16)12-18-13-15-7-9-17-10-8-15/h2-6,15,17-18H,1,7-13H2
• InChI Key: TZDMPBOAYJYZCD-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=C(C=C1)CNCC2CCNCC2

Description

1-(piperidin-4-yl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine, also known as P4B, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. P4B is a synthetic compound that belongs to the class of phenethylamines and is structurally similar to other compounds such as amphetamines and cathinones.

Mechanism of Action

1-(piperidin-4-yl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This means that this compound prevents the reuptake of serotonin and dopamine, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other drugs such as amphetamines and cocaine.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including increased levels of serotonin and dopamine in the brain, increased activity in the prefrontal cortex, and decreased activity in the amygdala. These effects are thought to be responsible for the anxiolytic and antidepressant effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(piperidin-4-yl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine in lab experiments is its high selectivity for serotonin and dopamine reuptake inhibition. This makes it a useful tool for studying the role of these neurotransmitters in various physiological and pathological processes. However, one limitation of using this compound is its relatively short half-life, which may make it difficult to study long-term effects.

Future Directions

There are several future directions for research on 1-(piperidin-4-yl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine, including:
1. Development of this compound derivatives with improved pharmacokinetic properties and selectivity for specific neurotransmitter systems.
2. Investigation of the effects of this compound on other neurotransmitter systems, such as norepinephrine and glutamate.
3. Study of the long-term effects of this compound on brain function and behavior.
4. Investigation of the potential therapeutic applications of this compound in the treatment of neurological disorders.
In conclusion, this compound is a promising compound with potential applications in various fields. Its unique mechanism of action and biochemical and physiological effects make it a useful tool for scientific research. However, further studies are needed to fully understand its potential therapeutic applications and long-term effects.

Synthesis Methods

1-(piperidin-4-yl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine can be synthesized using a variety of methods, including reductive amination, N-alkylation, and Mannich reaction. One of the most common methods for synthesizing this compound is through the Mannich reaction, which involves the reaction of piperidine, benzaldehyde, and propargyl alcohol in the presence of a strong base.

Scientific Research Applications

1-(piperidin-4-yl)-N-[4-(prop-2-en-1-yloxy)benzyl]methanamine has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. One of the most promising applications of this compound is in the development of new drugs for the treatment of neurological disorders such as depression, anxiety, and addiction.